Cas no 377764-96-0 (N-benzyl-3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide)

N-benzyl-3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide structure
377764-96-0 structure
Product Name:N-benzyl-3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide
CAS No:377764-96-0
MF:C32H24Cl2N4OS
MW:583.530163764954
CID:5935434
PubChem ID:3962252
Update Time:2023-11-23

N-benzyl-3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide
    • 1H-Pyrazole-1-carbothioamide, 3-(6-chloro-1,2-dihydro-2-oxo-4-phenyl-3-quinolinyl)-5-(2-chlorophenyl)-4,5-dihydro-N-(phenylmethyl)-
    • AKOS016877781
    • F0742-0047
    • N-benzyl-5-(6-chloro-2-oxo-4-phenyl-1H-quinolin-3-yl)-3-(2-chlorophenyl)-3,4-dihydropyrazole-2-carbothioamide
    • AKOS005486178
    • Oprea1_145197
    • Z56804124
    • 377764-96-0
    • AKOS001035939
    • N-benzyl-3-(6-chloro-2-oxo-4-phenyl-1,2-dihydroquinolin-3-yl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide
    • Inchi: 1S/C32H24Cl2N4OS/c33-22-15-16-26-24(17-22)29(21-11-5-2-6-12-21)30(31(39)36-26)27-18-28(23-13-7-8-14-25(23)34)38(37-27)32(40)35-19-20-9-3-1-4-10-20/h1-17,28H,18-19H2,(H,35,40)(H,36,39)
    • InChI Key: SAOSESSJCJFOPF-UHFFFAOYSA-N
    • SMILES: N1(C(NCC2=CC=CC=C2)=S)C(C2=CC=CC=C2Cl)CC(C2=C(C3=CC=CC=C3)C3=C(NC2=O)C=CC(Cl)=C3)=N1

Computed Properties

  • Exact Mass: 582.1047880g/mol
  • Monoisotopic Mass: 582.1047880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 5
  • Complexity: 1000
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 88.8Ų

Experimental Properties

  • Density: 1.37±0.1 g/cm3(Predicted)
  • pka: 9.43±0.70(Predicted)

N-benzyl-3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide Pricemore >>

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N-benzyl-3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(2-chlorophenyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide Related Literature

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